4-(2,5-Dimethylphenyl)sulfonyl-1-(2-methoxypyridin-4-yl)piperazin-2-one

• IUPAC Name: 4-(2,5-dimethylphenyl)sulfonyl-1-(2-methoxypyridin-4-yl)piperazin-2-one
• InChI: InChI=1S/C18H21N3O4S/c1-13-4-5-14(2)16(10-13)26(23,24)20-8-9-21(18(22)12-20)15-6-7-19-17(11-15)25-3/h4-7,10-11H,8-9,12H2,1-3H3
• InChI Key: NMZSZAJIXQPIFT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)S(=O)(=O)N2CCN(C(=O)C2)C3=CC(=NC=C3)OC
• Molecular Formula: C18H21N3O4S
• Molecular Weight: 375.4 g/mol
• CAS No.: 2380086-09-7

Description

4-(2,5-Dimethylphenyl)sulfonyl-1-(2-methoxypyridin-4-yl)piperazin-2-one, commonly known as DMMP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. DMMP is a piperazine derivative that has been synthesized and studied for its biochemical and physiological effects, as well as its mechanism of action.

Mechanism of Action

DMMP exerts its inhibitory effects on enzymes by binding to the active site of the enzyme and preventing the substrate from binding. In the case of acetylcholinesterase, DMMP binds to the active site of the enzyme and prevents the breakdown of acetylcholine, leading to increased levels of the neurotransmitter in the brain.
Biochemical and Physiological Effects:
DMMP has been shown to have several biochemical and physiological effects, including the inhibition of acetylcholinesterase activity, the modulation of neurotransmitter levels, and the enhancement of cognitive function. DMMP has also been shown to exhibit antioxidant and anti-inflammatory properties, which may contribute to its potential therapeutic effects.

Advantages and Limitations for Lab Experiments

DMMP has several advantages for use in laboratory experiments, including its high potency and selectivity for specific enzymes. However, DMMP also has several limitations, including its potential toxicity and the need for careful handling and storage.

Future Directions

There are several future directions for research on DMMP, including the development of more potent and selective inhibitors of acetylcholinesterase, the investigation of its potential therapeutic effects in other neurological disorders, and the study of its potential applications in other fields, such as agriculture and environmental science. Additionally, further research is needed to fully understand the biochemical and physiological effects of DMMP and its mechanism of action.

Synthesis Methods

DMMP can be synthesized using a multi-step process that involves the reaction of 2-methoxypyridine-4-carboxylic acid with 2,5-dimethylbenzenesulfonyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with piperazine to yield DMMP as a white crystalline solid.

Scientific Research Applications

DMMP has been studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and neuroscience. It has been shown to exhibit potent inhibitory effects on several enzymes, including acetylcholinesterase, a key enzyme involved in the breakdown of the neurotransmitter acetylcholine. DMMP has also been studied for its potential use as a therapeutic agent for the treatment of Alzheimer's disease, due to its ability to inhibit acetylcholinesterase activity.